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Introduction

Synthetic tetrapeptides, short chains of four amino acids, are emerging as a powerful class of

molecules in drug discovery and biomedical research. Their small size offers advantages in

synthesis and modification, while their diverse sequences allow for a wide range of biological

activities. This technical guide provides an in-depth overview of the core biological functions of

select synthetic tetrapeptides, complete with quantitative data, detailed experimental protocols,

and visualizations of their signaling pathways to support researchers, scientists, and drug

development professionals in this exciting field.

Neuroprotective Tetrapeptides
Oxidative stress and neuronal apoptosis are key pathological features of neurodegenerative

diseases. Certain synthetic tetrapeptides have demonstrated significant neuroprotective effects

by modulating cellular signaling pathways involved in stress response and cell survival.

The Neuroprotective Tetrapeptide SGGY
The tetrapeptide SGGY (Ser-Gly-Gly-Tyr), identified from walnut protein hydrolysate, has

shown potent neuroprotective activity against oxidative stress-induced cell death in neuronal

cell lines.

Quantitative Data: Neuroprotective Activity of SGGY
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Signaling Pathway of SGGY

SGGY exerts its neuroprotective effects by modulating the JNK/p38 MAPK and Nrf2 signaling

pathways. It suppresses the phosphorylation of JNK and p38, which are activated by oxidative

stress and promote apoptosis. Concurrently, SGGY promotes the nuclear translocation of Nrf2,

a key transcription factor for antioxidant gene expression.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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